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Compound of Interest

Compound Name: Ethyl 2-furoate

Cat. No.: B1630389 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
Furoate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Ethyl 2-furoate, tailored for researchers, scientists, and professionals in drug

development. Adherence to these procedures is vital for ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Ethyl 2-furoate, the use of appropriate personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or full-face shields are essential to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. It is

important to inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary.

However, if vapors or dust are likely to be generated, a NIOSH-approved respirator with an

organic vapor cartridge or a type N95 (US) respirator is recommended.
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, a chemical-resistant apron should also be worn.

Quantitative Safety and Physical Data
A summary of the key quantitative data for Ethyl 2-furoate is provided in the table below for

easy reference.

Property Value

Molecular Formula C₇H₈O₃

CAS Number 614-99-3

Melting Point 32-37 °C (89.6-98.6 °F)[1]

Boiling Point 196 °C (384.8 °F) at 760 mmHg[1]

Density 1.117 g/mL at 25 °C (77 °F)[1]

Flash Point 70 °C (158 °F)[2]

Occupational Exposure Limits

No specific occupational exposure limits (PEL,

TWA, REL, IDLH) have been established for

Ethyl 2-furoate. It is recommended to handle it

in a well-ventilated area to minimize potential

exposure.

Operational and Disposal Plans
Handling Procedures
Safe handling of Ethyl 2-furoate is paramount to prevent accidents and exposure. The

following step-by-step procedures should be followed:

Engineering Controls: Always handle Ethyl 2-furoate in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of vapors.

Personal Protective Equipment (PPE): Before handling, ensure that all required PPE (eye

protection, gloves, lab coat) is correctly worn.
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Dispensing: When transferring or dispensing the chemical, do so carefully to avoid

splashing. Use appropriate tools such as a spatula for the solid form or a pipette for the

molten form.

Heating: If heating is required, use a water bath or a heating mantle. Avoid open flames as

Ethyl 2-furoate is combustible.

Storage: Store Ethyl 2-furoate in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat and sources of ignition.

Hygiene: After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Ethyl 2-furoate and any contaminated materials is crucial to protect the

environment and comply with regulations.

Waste Segregation: Unused Ethyl 2-furoate and any materials contaminated with it (e.g.,

gloves, paper towels, pipette tips) should be collected in a designated, properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "Ethyl 2-furoate".

Storage of Waste: Store the hazardous waste container in a designated, secure area, away

from incompatible materials.

Disposal Method: The disposal of chemical waste must be handled by a certified hazardous

waste disposal company. Do not dispose of Ethyl 2-furoate down the drain or in regular

trash.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers can then be disposed of as

regular laboratory glass or plastic waste, depending on the material.

Emergency Procedures: Chemical Spill Response
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In the event of a spill, a clear and immediate response is necessary to mitigate any potential

hazards. The following workflow outlines the steps to be taken.

Ethyl 2-Furoate Spill Response Workflow

Immediate Actions

Assess the Spill

Containment & Cleanup

Final Steps

Evacuate the immediate area

Alert nearby personnel

Identify the spilled substance
and assess the volume

Consult the Safety Data Sheet (SDS)

Wear appropriate PPE

Contain the spill with absorbent material

Carefully collect the absorbed material

Place in a labeled hazardous waste container

Decontaminate the spill area

Dispose of waste through certified channels

Report the incident
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Click to download full resolution via product page

Caption: Workflow for handling an Ethyl 2-furoate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

